5-(p-Hydroxyphenyl)-3-methyl-hydantoin

• Molecular Formula: C10H10N2O3
• Molecular Weight: 206.20 g/mol
• IUPAC Name: 5-(4-hydroxyphenyl)-3-methylimidazolidine-2,4-dione
• InChI: InChI=1S/C10H10N2O3/c1-12-9(14)8(11-10(12)15)6-2-4-7(13)5-3-6/h2-5,8,13H,1H3,(H,11,15)
• InChI Key: HBXRLFLBWJHZPX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(NC1=O)C2=CC=C(C=C2)O

Description

5-(p-Hydroxyphenyl)-3-methyl-hydantoin is a useful research compound. Its molecular formula is C10H10N2O3 and its molecular weight is 206.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4.56 g (40 mmol) of 3-methyl-hydantoin, 30 ml of acetic acid, and 2.0 ml (40 mmol) of bromine were mixed at room temperature. The reaction mixture was then vigorously stirred at a temperature of 40° C. for 2 hours. The reaction mixture was then allowed to cool to room temperature. To the reaction mixture was then added 5.7 g (60 mmol) of phenol. The reaction mixture was then allowed to undergo reaction at a temperature of 100° C. for 6 hours. The resulting precipitate was recovered by filtration, washed with water, and then dried to obtain 4.20 g (yield: 51%) of 5-(p-hydroxyphenyl)-3-methyl-hydantoin.